3-(1,3-Oxazol-5-yl)propanoic acid

• IUPAC Name: 3-(1,3-oxazol-5-yl)propanoic acid
• InChI: InChI=1S/C6H7NO3/c8-6(9)2-1-5-3-7-4-10-5/h3-4H,1-2H2,(H,8,9)
• InChI Key: BLCYHVLWZDBRNP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=N1)CCC(=O)O
• Molecular Formula: C6H7NO3
• Molecular Weight: 141.12 g/mol
• CAS No.: 1216177-66-0

Description

“3-(1,3-Oxazol-5-yl)propanoic acid” is a compound with the IUPAC name this compound. It has a molecular weight of 141.13. The compound is stored at room temperature and is available in powder form.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, oxazole derivatives have been synthesized and screened for various biological activities. Oxazole is an important heterocyclic nucleus that has been used as intermediates for the synthesis of new chemical entities in medicinal chemistry.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H7NO3/c8-6(9)2-1-5-3-7-4-10-5/h3-4H,1-2H2,(H,8,9). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 141.13.

Scientific Research Applications

Catalytic Synthesis and Applications

3-(1,3-Oxazol-5-yl)propanoic acid, as a derivative containing the 1,3-oxazole scaffold, is part of a significant class of heterocyclic compounds. These compounds are known for their wide variety of applications across medicinal, pharmaceutical, agrochemical, and material sciences. The 1,3-oxazole ring system's versatility has led to numerous potent molecules with this core unit, expanding research into their utility and versatility. The interest in developing new methodologies for synthesizing novel 1,3-oxazole derivatives as building blocks has increased, highlighting the importance of these compounds in synthetic chemistry and their broad applications (Shinde et al., 2022).

Role in Neurotransmission

The role of 1,3-oxazole derivatives, similar to this compound, extends into neuroscience, particularly in the trafficking of NMDA receptors. These receptors are crucial for slow excitatory neurotransmission in the mammalian central nervous system. Research centered on NMDA receptors has provided insights into molecular mechanisms early in their biosynthetic pathway, their transport after release from the endoplasmic reticulum, and their function at excitatory synapses. This understanding is vital as abnormalities in NMDA receptor functioning are linked to psychiatric and neurological diseases, emphasizing the significance of oxazole derivatives in studying synaptic physiology and disease etiology (Horak et al., 2014).

Safety and Hazards

While specific safety and hazard information for “3-(1,3-Oxazol-5-yl)propanoic acid” was not found, it’s important to handle all chemical substances with care. Proper protective measures, such as wearing gloves, protective clothing, and eye protection, should be taken when handling the compound.

Future Directions

Oxazole derivatives, such as “3-(1,3-Oxazol-5-yl)propanoic acid”, have been gaining attention in the field of medicinal chemistry due to their wide spectrum of biological activities. Future research may focus on synthesizing various oxazole derivatives and screening them for various biological activities.

Mechanism of Action

Target of Action

Oxazole derivatives, which include this compound, have been known to exhibit a wide spectrum of biological activities . They have been associated with antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .

Mode of Action

The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities . The interaction of these compounds with their targets often results in changes that contribute to their biological responses .

Biochemical Pathways

Oxazole derivatives have been associated with various biological activities, suggesting that they may affect multiple pathways .

Result of Action

Given the wide spectrum of biological activities associated with oxazole derivatives, it can be inferred that the compound may have diverse molecular and cellular effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-(1,3-Oxazol-5-yl)propanoic acid .

Biochemical Analysis

Biochemical Properties

The nature of these interactions often depends on the specific substitution pattern of the oxazole derivative .

Cellular Effects

Oxazole derivatives have been shown to influence cell function in a variety of ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Oxazole derivatives can exert their effects at the molecular level through a variety of mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .